Cas no 144605-36-7 ((NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine)

(NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine structure
144605-36-7 structure
Product Name:(NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine
CAS No:144605-36-7
MF:C6H6N2O2
MW:138.124041080475
CID:108812
Update Time:2023-08-03

(NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde,3-oxime, 1-oxide, [C(E)]- (9CI)
    • 3-pyridinecarbaldehyde 1-oxide oxime
    • (NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine
    • Inchi: 1S/C6H6N2O2/c9-7-4-6-2-1-3-8(10)5-6/h1-5,9H/b7-4+
    • InChI Key: WXAHTINPWPNKQL-QPJJXVBHSA-N
    • SMILES: [O-][N+]1C=CC=C(/C=N/O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • XLogP3: -0.5
  • Topological Polar Surface Area: 58
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